d14:1 Chain Enables Distinct Metabolic Probing
Azido sphingosine (d14:1) provides a critical chain length variant to the more common d18:1 sphingosine. While unmodified sphingosine (d14:1) has been shown to inhibit CHO cell growth with an IC50 of 8 µM, and its (d18:1) counterpart has an IC50 of 5 µM [1], the azido-modified d14:1 offers a tool to investigate the unique roles of shorter-chain sphingolipids without altering the fundamental bioactivity. This chain length difference is biologically significant, as sphingosine (d14:1) is a naturally occurring species in organisms like B. mori (silkworm) and P. clarkii (crayfish) [2]. Using the d14:1 azido probe allows for the specific study of these non-mammalian sphingolipid pathways or as a precisely controlled variable in chain length-activity relationship studies.
| Evidence Dimension | Cellular Growth Inhibition (CHO cells) |
|---|---|
| Target Compound Data | IC50 = 8 µM (for unmodified sphingosine (d14:1)) |
| Comparator Or Baseline | Unmodified sphingosine (d18:1), IC50 = 5 µM |
| Quantified Difference | 1.6-fold higher IC50 for the d14:1 variant |
| Conditions | CHO cell viability assay |
Why This Matters
The distinct potency profile justifies the need for a d14:1-specific probe over the standard d18:1 analog when investigating the biological roles of short-chain sphingoid bases or conducting chain length-activity studies.
- [1] Scientist.com. Sphingosine (d14:1) Product Page. View Source
- [2] LIPID MAPS Structure Database (LMSD). Sphingosine (d14:1) Entry. LMSP01010002. View Source
